3-[(diphenylphosphoryl)methyl]aniline

• IUPAC Name: 3-(diphenylphosphorylmethyl)aniline
• InChI: InChI=1S/C19H18NOP/c20-17-9-7-8-16(14-17)15-22(21,18-10-3-1-4-11-18)19-12-5-2-6-13-19/h1-14H,15,20H2
• InChI Key: OSZSZGXKZQXUHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(CC2=CC(=CC=C2)N)C3=CC=CC=C3
• Molecular Formula: C19H18NOP
• Molecular Weight: 307.3 g/mol
• Solubility: >46.1 [ug/mL] (The mean of the results at pH 7.4)

Description

3-[(diphenylphosphoryl)methyl]aniline, also known as DPA, is a chemical compound with significant scientific research applications. It is a white to off-white crystalline powder that is soluble in organic solvents. DPA is used in a variety of fields, including biochemistry, pharmacology, and materials science.

Mechanism of Action

The mechanism of action of 3-[(diphenylphosphoryl)methyl]aniline is not fully understood. It is believed to act as a nucleophile, reacting with electrophilic compounds to form covalent adducts. This reaction can lead to the formation of stable complexes with proteins and other biomolecules, which can affect their function.
Biochemical and Physiological Effects:
3-[(diphenylphosphoryl)methyl]aniline has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 3-[(diphenylphosphoryl)methyl]aniline can inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters. 3-[(diphenylphosphoryl)methyl]aniline has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In vivo studies have demonstrated that 3-[(diphenylphosphoryl)methyl]aniline can reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(diphenylphosphoryl)methyl]aniline in lab experiments is its high purity and stability. 3-[(diphenylphosphoryl)methyl]aniline is a well-characterized compound that is commercially available in high purity. It is also stable under a wide range of conditions, making it suitable for long-term storage and use in experiments. One limitation of using 3-[(diphenylphosphoryl)methyl]aniline is its high cost. 3-[(diphenylphosphoryl)methyl]aniline is a relatively expensive compound, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 3-[(diphenylphosphoryl)methyl]aniline. One area of interest is the development of new drugs that target specific proteins using 3-[(diphenylphosphoryl)methyl]aniline as a ligand. Another area of interest is the use of 3-[(diphenylphosphoryl)methyl]aniline as a fluorescent probe for imaging biological systems. Additionally, there is potential for the use of 3-[(diphenylphosphoryl)methyl]aniline in the development of new materials with unique properties, such as flame-retardant polymers. Further research is needed to fully understand the mechanism of action of 3-[(diphenylphosphoryl)methyl]aniline and its potential applications in various fields.

Scientific Research Applications

3-[(diphenylphosphoryl)methyl]aniline has a wide range of scientific research applications. In biochemistry, it is used as a reagent to detect and quantify amino acids in proteins. 3-[(diphenylphosphoryl)methyl]aniline reacts with amino acids to form fluorescent derivatives that can be detected using fluorescence spectroscopy. In pharmacology, 3-[(diphenylphosphoryl)methyl]aniline is used as a model compound to study the metabolism and toxicity of drugs. It is also used as a ligand in the design of new drugs that target specific proteins. In materials science, 3-[(diphenylphosphoryl)methyl]aniline is used as a precursor to synthesize phosphorus-containing polymers and resins.